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Compound of Interest

Compound Name: Graphite bisulfate

Cat. No.: B577123 Get Quote

This guide provides essential safety and logistical information for the handling, use, and

disposal of Graphite bisulfate (GBS), also known as expandable graphite. It is intended for

researchers, scientists, and drug development professionals working in a laboratory setting.

Adherence to these procedures is critical to ensure personnel safety and regulatory

compliance.

Hazard Identification and Risk Assessment
Graphite bisulfate is a graphite intercalation compound (GIC) where layers of graphite are

separated by sulfuric acid (H₂SO₄) and bisulfate ions (HSO₄⁻).[1] The primary hazards are

associated with both the graphite host and the intercalated acid guest.

Primary Hazards:

Corrosive: Contains sulfuric acid, which can cause severe skin burns and serious eye

damage upon contact.[2] Inhalation of mists or dust can lead to severe respiratory tract

irritation.[3]

Reactivity: Reacts with water or moisture, which may generate heat and release acidic

vapors.[4] It is unstable in air and water. Upon heating, it expands rapidly and violently as

the intercalated molecules decompose into gases (CO₂, SO₂, H₂O), which can lead to

pressure buildup and dispersal of hot, acidic material.[1]
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Inhalation Hazard: As a powder, it poses a risk of respiratory irritation.[5] Prolonged or

repeated inhalation of graphite dust may lead to a lung disease called pneumoconiosis.[5]

[6]

Combustibility: Finely dispersed graphite dust can form explosive mixtures in the air and

poses a fire risk.[6][7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling Graphite bisulfate.

Eye and Face Protection: Chemical safety goggles and a full-face shield are required to

protect against splashes of acidic material and airborne particles.

Skin Protection:

An acid-resistant, flame-retardant laboratory coat must be worn.

Full-length pants and closed-toe shoes are mandatory.

For handling significant quantities, a chemical-resistant apron is required.

Hand Protection: Use gloves rated for protection against concentrated sulfuric acid. Butyl

rubber or thick nitrile gloves are recommended.[8] Always inspect gloves for tears or

punctures before use. Dispose of contaminated gloves according to institutional protocols.

Respiratory Protection: All handling of GBS powder must be performed within a certified

chemical fume hood to control exposure to dust and acid mists. If engineering controls are

insufficient, a NIOSH-approved respirator with acid gas cartridges and a particulate filter

(N95 or higher) must be used.[3][9]

Exposure Limits and Quantitative Data
Personnel must adhere to the established occupational exposure limits (OELs) for the primary

components of Graphite bisulfate.
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Substance
Component

Agency
Exposure Limit (8-
Hour TWA)

Notes

Graphite (Natural,

Respirable Dust)
ACGIH TLV 2 mg/m³

Can cause

pneumoconiosis with

chronic exposure.[6]

[9][10][11]

OSHA PEL
15 mppcf (approx. 2.5

mg/m³)

Limit for mineral

dusts.[11]

Sulfuric Acid Mist ACGIH TLV
0.2 mg/m³ (Thoracic

fraction)

Known human

carcinogen (laryngeal

cancer).[2][4][12]

OSHA PEL 1 mg/m³

Legal airborne

permissible exposure

limit.[2][12]

NIOSH REL 1 mg/m³

Recommended 10-

hour workshift limit.[2]

[12]

NIOSH IDLH 15 mg/m³

Immediately

Dangerous to Life or

Health.[3]

TWA: Time-Weighted Average; ACGIH: American Conference of Governmental Industrial

Hygienists; OSHA: Occupational Safety and Health Administration; NIOSH: National Institute

for Occupational Safety and Health; PEL: Permissible Exposure Limit; TLV: Threshold Limit

Value; REL: Recommended Exposure Limit; IDLH: Immediately Dangerous to Life or Health.

Operational Plan: Step-by-Step Handling Protocol
4.1 Engineering Controls

Ventilation: All procedures involving open containers or transfers of Graphite bisulfate must

be conducted inside a certified chemical fume hood with the sash at the lowest practical

height.
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Storage: Store GBS in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents, bases, and sources of moisture.[5] The container must be

tightly sealed to prevent reaction with atmospheric humidity. Keep away from heat, sparks,

and open flames.[13]

4.2 Handling Procedure

Preparation: Designate a specific area within the fume hood for handling GBS. Assemble all

necessary equipment (spatulas, weigh boats, containers) and required PPE before handling

the material.

Weighing and Transfer:

Perform all weighing and transfers within the fume hood.

Use non-sparking tools to handle the powder.

To minimize dust generation, gently scoop the material instead of pouring it from a height.

Close the container immediately after use.

Post-Handling:

Decontaminate all surfaces and equipment after use. Wipe down the work area with a

damp cloth (use water cautiously and ensure proper neutralization of waste).

Carefully remove PPE, avoiding contact with contaminated surfaces.

Wash hands thoroughly with soap and water after removing gloves.

Emergency and Disposal Plan
5.1 First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[5]
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Skin Contact: Remove all contaminated clothing. Brush off any dry material, then

immediately flush the affected area with large amounts of water for at least 15 minutes. Seek

medical attention if irritation persists.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

5.2 Spill Response

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or if there is

a risk of significant airborne dust or acid vapor.

Control: Turn off all ignition sources.

Contain: For small, dry spills inside a fume hood, cover with a dry, inert absorbent material

like sand or vermiculite. Do not use combustible materials.

Neutralize: Carefully and slowly add a neutralizing agent (such as sodium bicarbonate or

soda ash) to the contained spill. Test the pH to ensure it is between 6 and 8.

Collect: Sweep or scoop the neutralized material into a clearly labeled, sealed container for

hazardous waste.

Decontaminate: Clean the spill area thoroughly.

5.3 Waste Disposal Plan

Collection: Collect all Graphite bisulfate waste, including contaminated materials and

neutralized spill residue, in a dedicated, compatible, and clearly labeled hazardous waste

container. Do not mix with other waste streams.[14]

Neutralization: Unused or excess Graphite bisulfate must be neutralized before disposal.

This should be done in a fume hood by slowly adding the GBS to a large volume of ice-cold

water, followed by slow addition of a base like sodium carbonate until the pH is neutral.[14]
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Disposal: The neutralized solid graphite waste can be separated from the aqueous solution.

The solid waste should be placed in a sealed container.[15] Dispose of all waste (solid and

liquid) through the institution's hazardous waste management program, following all local,

state, and federal regulations.[5][14]

Workflow and Logic Diagram
The following diagram outlines the logical workflow for the safe handling of Graphite bisulfate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.csn.edu/sites/default/files/nonhazardous-solid-waste-fact-sheet_acsbl.pdf
https://www.espimetals.com/index.php/msds/139-Graphite
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b577123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase

4. Waste & Disposal Phase

3. Emergency Response

Assess Hazards &
Review SDS

Verify Engineering Controls
(Fume Hood)

Don Required PPE
(Goggles, Face Shield, Lab Coat, Gloves)

Transfer/Weigh GBS
in Fume Hood

Perform Experiment Spill Occurs
Personnel Exposure

Occurs

Securely Close
All Containers

Decontaminate Work Area
& Equipment

Collect All GBS Waste in
Labeled Container

Neutralize Waste
(If Required)

Dispose via Institutional
Hazardous Waste Program

Follow Spill
Response Protocol

Follow First Aid
Procedures

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Graphite Bisulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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